Cas no 2229208-36-8 (tert-butyl N-2-(4-cyanophenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(4-cyanophenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2229208-36-8
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 6535566
• PubChem ID: 165779986
• Update Time: 2025-09-27

tert-butyl N-2-(4-cyanophenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(4-cyanophenyl)-1-oxopropan-2-yl-N-methylcarbamate
• 2229208-36-8
• tert-butyl N-[2-(4-cyanophenyl)-1-oxopropan-2-yl]-N-methylcarbamate
• EN300-1881594

• Inchi： 1S/C16H20N2O3/c1-15(2,3)21-14(20)18(5)16(4,11-19)13-8-6-12(10-17)7-9-13/h6-9,11H,1-5H3
• InChI Key： CXUDSNVLHKNWPP-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1C=CC(C#N)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 288.14739250g/mol
• Monoisotopic Mass: 288.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.4Ų

Additional information on tert-butyl N-2-(4-cyanophenyl)-1-oxopropan-2-yl-N-methylcarbamate

Introduction to Tert-butyl N-2-(4-cyanophenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229208-36-8)

Ter-butyl N-2-(4-cyanophenyl)-1-oxopropan-2-yl-N-methylcarbamate, with the CAS number 2229208-36-8, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of carbamates and exhibits unique structural and functional properties that make it valuable in various applications, particularly in medicinal chemistry and drug development.

The molecular structure of tert-butyl N-2-(4-cyanophenyl)-1-oxopropan-2-yl-N-methylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a 2-(4-cyanophenyl)-1-oxopropan-2-yl group. This arrangement imparts specific chemical reactivity and stability, making it a versatile intermediate in synthetic chemistry. The presence of the cyanophenyl group enhances its interaction with biological targets, which is crucial for its potential applications in pharmaceuticals.

In recent years, there has been growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active molecules. The compound tert-butyl N-2-(4-cyanophenyl)-1-oxopropan-2-yl-N-methylcarbamate has been explored in several research studies for its potential role in developing novel therapeutic agents.

One of the most compelling aspects of this compound is its utility in the synthesis of bioactive molecules. The tert-butyl group provides a stable anchoring point for further functionalization, while the cyanophenyl group offers a site for interaction with biological receptors. This dual functionality makes it an attractive candidate for designing molecules with specific pharmacological properties.

Recent studies have highlighted the importance of carbamate derivatives in drug discovery. For instance, researchers have demonstrated that carbamates can serve as effective inhibitors of various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The compound tert-butyl N-2-(4-cyanophenyl)-1-oxopropan-2-yl-N-methylcarbamate has been investigated for its potential to modulate these pathways, offering promising avenues for therapeutic intervention.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyanophenyl group, in particular, demands careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to explore this compound on a larger scale.

In addition to its synthetic utility, tert-butyl N-2-(4-cyanophenyl)-1-oxopropan-2-yl-N-methylcarbamate has shown interesting physicochemical properties. Its solubility profile, melting point, and stability under various conditions are critical factors that influence its applicability in different fields. These properties have been thoroughly characterized through experimental techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography.

The pharmacological potential of this compound has been further explored through computational studies and molecular docking simulations. These approaches have helped researchers understand how the molecule interacts with biological targets at the atomic level. By predicting binding affinities and identifying key interaction sites, scientists can design more effective derivatives with enhanced therapeutic properties.

In conclusion, tert-butyl N-2-(4-cyanophenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229208-36-8) represents a significant advancement in the field of chemical biology and drug development. Its unique structural features and versatile reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.